Cas no 149457-83-0 (Hypocrellin C)

• Product Name: Hypocrellin C
• CAS No: 149457-83-0
• Molecular Formula: C₃₀H₂₄O₉
• Molecular Weight: 528.5062
• CID: 195014
• PubChem ID: 1023768

Hypocrellin C Properties

Names and Identifiers

• 1H-Cyclohepta[ghi]perylene-6,11-dione,3-acetyl-5,12-dihydroxy-4,8,9,13-tetramethoxy-2-methyl- (9CI)
• HypocrellinC
• 3-Acetyl-5,12-dihydroxy-4,8,9,13-tetramethoxy-2-methyl-1H-cyclohepta[ghi]perylene-6,11-dione
• Hypocrellin C
• Shiraiachrome C
• APTUSGMALOMQQL-UHFFFAOYSA-N
• CHEBI:198502
• 12-acetyl-9,17-dihydroxy-5,10,16,21-tetramethoxy-13-methylhexacyclo[13.8.0.02,11.03,8.04,22.018,23]tricosa-1(15),2(11),3(8),4(22),5,9,12,16,18(23),20-decaene-7,19-dione
• AKOS037514883
• MFCD00467741
• 123940-54-5
• SCHEMBL13121633
• SCHEMBL14302232
• CS-0032509
• 12-acetyl-9,17-dihydroxy-5,10,16,21-tetramethoxy-13-methylhexacyclo[13.8.0.0(2),(1)(1).0(3),?.0?,(2)(2).0(1)?,(2)(3)]tricosa-1,3,5,8,10,12,15,17,20,22-decaene-7,19-dione
• 149457-83-0
• HY-N6081
• 13-Acetyl-3,8-dihydroxy-1,5,6,10-tetramethoxy-12-methyl-2H-cyclohepta[ghi]perylene-2,9(11H)-dione
• hypocrellin b
• C30H24O9
• AKOS040760459
• HY-N1453
• YEA94054
• (E)-13-acetyl-3,8-dihydroxy-1,5,6,10-tetramethoxy-12-methyl-2H-cyclohepta[ghi]perylene-2,9(11H)-dione
• FS-7755
• CHEMBL4793204
• CHEMBL2029624
• CS-0016899
• 1H-Cyclohepta[ghi]perylene-6,11-dione,3-acetyl-5,12-dihydroxy-4,8,9,13-tetramethoxy-2-methyl-
• DA-74364
• 12-acetyl-9,17-dihydroxy-5,10,16,21-tetramethoxy-13-methylhexacyclo(13.8.0.02,11.03,8.04,22.018,23)tricosa-1(15),2(11),3(8),4(22),5,9,12,16,18(23),20-decaene-7,19-dione
• Hypocrellin B?
• DA-64339

• InChIKey： SBMXTMAIKRQSQE-UHFFFAOYSA-N
• Inchi： 1S/C30H24O9/c1-10-7-12-18-23-19(27(34)29(12)38-5)13(32)8-15(36-3)21(23)22-16(37-4)9-14(33)20-25(22)24(18)26(17(10)11(2)31)30(39-6)28(20)35/h8-9,34-35H,7H2,1-6H3
• SMILES： O(C([H])([H])[H])C1=C(C2C(C([H])=C(C3=C4C(=C([H])C(C5C(=C(C6C(C(C([H])([H])[H])=O)=C(C([H])([H])[H])C([H])([H])C1=C(C3=2)C=6C4=5)OC([H])([H])[H])O[H])=O)OC([H])([H])[H])OC([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 528.142032g/mol
• Surface Charge: 0
• XLogP3: 4.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 528.142032g/mol
• Monoisotopic Mass: 528.142032g/mol
• Topological Polar Surface Area: 129Ų
• Heavy Atom Count: 39
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 528.5

Experimental Properties

• Boiling Point: 893.8±65.0 °C at 760 mmHg
• Melting Point: 232-234 ºC
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 301.4±27.8 °C
• Solubility: Insuluble (1.2E-5 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones